Cas no 64165-99-7 (Ethanone, 1-[2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]-)

• Product Name: Ethanone, 1-[2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]-
• CAS No: 64165-99-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 424827
• PubChem ID: 12629821
• Update Time: 2025-07-09

Ethanone, 1-[2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]-
• 1-[2-(2-hydroxypropan-2-yl)-1-benzofuran-5-yl]ethanone
• 5-Acetyl-2-(1-hydroxy-1-methylethyl)benzofuran
• 1-(2-(2-Hydroxypropan-2-yl)benzofuran-5-yl)ethanone
• 64165-99-7
• 1-[2-(2-Hydroxypropan-2-yl)-1-benzofuran-5-yl]ethan-1-one
• DTXSID50504942
• SCHEMBL12640272
• AKOS030597558
• CHEBI:201688
• 1-[2-(2-hydroxypropan-2-yl)-1-benzouran-5-yl]ethanone

• Inchi： 1S/C13H14O3/c1-8(14)9-4-5-11-10(6-9)7-12(16-11)13(2,3)15/h4-7,15H,1-3H3
• InChI Key： JJKBKOOIAOIYSD-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(C)=O)=CC=2C=C1C(C)(C)O

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 356.0±27.0 °C at 760 mmHg
• Flash Point: 169.1±23.7 °C
• PSA: 50.44
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethanone, 1-[2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Ethanone, 1-[2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]-

Comprehensive Overview of Ethanone, 1-[2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]- (CAS No. 64165-99-7)

Ethanone, 1-[2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]-, with the CAS No. 64165-99-7, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique benzofuran backbone and hydroxy-methyl-ethyl substituent, is often explored for its potential applications in drug development and material science. Its molecular structure, which combines a ketone functional group with a fused aromatic system, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for benzofuran derivatives like Ethanone, 1-[2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]- has surged due to their relevance in designing bioactive molecules. Researchers are particularly interested in its role as a precursor for pharmaceutical intermediates, given its potential to modulate biological activity. The compound's hydrophilic-lipophilic balance (HLB) and steric effects from the 1-hydroxy-1-methylethyl group contribute to its unique reactivity, making it a subject of study in structure-activity relationship (SAR) analyses.

The synthesis of CAS No. 64165-99-7 typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. These methods are optimized to achieve high yields and purity, which are critical for industrial-scale production. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring compliance with regulatory standards. The growing interest in green chemistry has also prompted investigations into eco-friendly synthetic routes for this molecule.

From an application perspective, Ethanone, 1-[2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]- is frequently cited in patents related to antioxidant and anti-inflammatory agents. Its benzofuran core is known to interact with biological targets, such as enzymes and receptors, which aligns with current trends in precision medicine. Additionally, its potential use in functional materials, such as organic semiconductors, is being explored due to its conjugated π-system.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 64165-99-7 is essential. Key parameters include its melting point, solubility in common solvents, and stability under various conditions. These factors influence its handling, storage, and application in downstream processes. Furthermore, the compound's compatibility with other heterocyclic compounds expands its utility in combinatorial chemistry.

In the context of market trends, the global demand for high-value fine chemicals like Ethanone, 1-[2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]- is driven by advancements in biopharmaceuticals and agrochemicals. Companies are investing in custom synthesis services to meet the needs of R&D laboratories. The compound's patent landscape and regulatory status are also critical considerations for commercialization.

To address common queries from the scientific community, here are some frequently asked questions about CAS No. 64165-99-7: What are the optimal storage conditions for this compound? It is recommended to store it in a cool, dry place under inert atmosphere. Can it be used in catalytic reactions? Yes, its ketone group can participate in various catalytic transformations. These insights highlight the compound's versatility and relevance in modern chemistry.

In summary, Ethanone, 1-[2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]- (CAS No. 64165-99-7) represents a compelling case study in the intersection of organic synthesis and applied research. Its structural features and functional groups open doors to innovative applications, from drug discovery to advanced materials. As scientific inquiry continues to evolve, this compound is poised to remain a focal point in chemical innovation.